Cas no 488-17-5 (3-Methylcatechol)

3-Methylcatechol Properties

Names and Identifiers

• 3-Methylbenzene-1,2-diol
• 3-Methylcatechol
• METHYLCATECHOL, 3-(RG)
• 1,2-Dihydroxy-3-methylbenzene
• 2,3-Dihydroxytoluene
• 2,3-Toluenediol
• 2,3-Toluenediol-d3
• 3-methyl-pyrocatecho
• 3-Methylpyrocatechol
• Catechol,3-methyl
• Dihydroxytoluene
• METHYLCATECHOL,3
• [ "" ]
• 1,2-Benzenediol, 3-methyl-
• Pyrocatechol, 3-methyl-
• Catechol, 3-methyl-
• 3-Methyl-1,2-benzenediol
• 3-Methyl-1,2-dihydroxybenzene
• 3-METHYL CATECHOL
• 3-METHYL-BENZENE-1,2-DIOL
• 0HUZ4Q9R8C
• PGSWEKYNAOWQDF-UHFFFAOYSA-N
• 2, 3-Toluenediol
• PubChem17861
• 3-Methylcatecho
• NSC-66523
• HY-W012815
• NSC66523
• (S)-3-AMINO-5,5-DIMETHYLHEXANOICACID
• 2,3-Dihydroxytoluene; 3-Methylbenzene-1,2-diol;3-Methylbenzene-1,2-diol
• BRN 0774602
• SCHEMBL10526382
• BDBM50548725
• FT-0612043
• SY034740
• CHEBI:18404
• EN300-16625
• A827610
• M0184
• 2-Hydroxy-3-methylphenol
• 1, 2-Dihydroxy-3-methylbenzene
• InChI=1/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H
• 4-06-00-05860 (Beilstein Handbook Reference)
• AC-22587
• NS00031826
• C02923
• Z56347229
• AI3-61047
• AM808211
• Q15303191
• NSC 66523-d3
• bmse000334
• UNII-0HUZ4Q9R8C
• MFCD00016435
• 3-Methylcatechol, 98%
• 3-Methyl-1, 2-dihydroxybenzene
• NSC 66523
• DB03454
• FT-0671610
• F0001-1277
• 488-17-5
• CHEMBL1173328
• 3-methyl-1,2-dihydroxy benzene
• DTXSID9060071
• W-106038
• STR09012
• WLN: QR BQ C1
• CS-W013531
• HMS1789D12
• EINECS 207-672-6
• PD007518
• AKOS000121356
• SCHEMBL67369
• DB-028549
• 1,2-Dihydroxy-3-methylbenzene; 2,3-Dihydroxytoluene; 2,3-Toulenediol; 3-Methyl-1,2-benzenediol; 3-Methylpyrocatechol
• +Expand

• MDL： MFCD00016435
• InChIKey： PGSWEKYNAOWQDF-UHFFFAOYSA-N
• Inchi： 1S/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3
• SMILES： O([H])C1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])O[H]
• BRN： 0774602

Computed Properties

• Exact Mass: 124.052429g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 124.052429g/mol
• Monoisotopic Mass: 124.052429g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 9
• Complexity: 92.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 19
• Surface Charge: 0

Experimental Properties

• Atmospheric OH Rate Constant: 2.05e-10 cm3/molecule*sec
• LogP: 1.40620
• PSA: 40.46000
• Refractive Index: 1.5286 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 125°C/11mmHg(lit.)
• Melting Point: 64.0 to 68.0 deg-C
• Flash Point: 140 ºC
• Color/Form: Oil
• Solubility: Slightly soluble in water
• Sensitiveness: Sensitive to light and air
• Density: 1.1006 (rough estimate)

3-Methylcatechol Security Information

• Symbol: GHS06
• RTECS：UX1910000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26; S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2811
• Hazard Statement： H301,H311,H332,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P361,P405,P501a
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1(b)

3-Methylcatechol Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether